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Compound of Interest

Compound Name:

N-(1-

phenylethyl)cyclohexanecarboxam

ide

Cat. No.: B11993800

Get Quote

CAS: 61765-19-3 | Molecular Formula: C₁₅H₂₁NO | MW: 231.34 g/mol [1][2][3]

Executive Technical Summary
N-(1-phenylethyl)cyclohexanecarboxamide is a secondary amide synthesized from

cyclohexanecarboxylic acid and 1-phenylethylamine.[1][2][3] While often encountered as an

intermediate in chemical libraries, its primary technical value lies in two distinct domains:[1][2]

Chiral Resolution Benchmark: It serves as a model adduct for evaluating the enantiomeric

separation efficiency of chiral stationary phases (CSPs) in HPLC, owing to the proximity of its

chiral center to the amide bond.[2][3]

Sensory Pharmacophore Scaffold: Its structure aligns with the "carboxamide cooling agent"

pharmacophore (e.g., WS-3), making it a relevant probe for Structure-Activity Relationship

(SAR) studies targeting the TRPM8 ion channel.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11993800#bc-rfq
http://www.leffingwell.com/cooler_than_menthol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
https://www.benchchem.com/product/b11993800/docs?utm_src=pdf-body#technical-monograph-n-1-phenylethyl-cyclohexanecarboxamide
http://www.leffingwell.com/cooler_than_menthol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
http://www.leffingwell.com/cooler_than_menthol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
http://www.leffingwell.com/cooler_than_menthol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10][11]

Property Value Technical Context

Appearance
White to off-white crystalline

solid

Typical of high-purity

secondary amides.[2][3]

Melting Point 108–112 °C (Estimated)

Dependent on enantiomeric

purity; racemates often exhibit

different lattice energies than

pure enantiomers.[2][3]

LogP (Predicted) ~3.7

Indicates high lipophilicity;

suitable for CNS penetration or

membrane-bound receptor

interaction.[1][2][3]

H-Bond Donors 1 (Amide NH)

Critical for receptor binding

pocket interaction (e.g.,

TRPM8 Y745 residue).[1][2][3]

H-Bond Acceptors 1 (Carbonyl O)

Facilitates dipole interactions

in chiral recognition

mechanisms.[1][2][3]

Chirality C(1)-position of ethyl group

Exists as (R) and (S)

enantiomers.[1][2][3] CAS

61765-19-3 typically denotes

the racemate or unspecified

stereochemistry.[1][2][3]

Synthesis & Production Protocols
Expertise Note: While direct condensation using coupling reagents (EDC/HOBt) is possible, the

Acid Chloride Method is superior for this substrate due to the steric bulk of the cyclohexyl group

and the high nucleophilicity of the amine, ensuring higher yields and easier purification.[1][2]
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Method A: Acid Chloride Condensation (Schotten-
Baumann Conditions)
This protocol describes the synthesis of the racemic mixture.[1][2][3] For enantiopure variants,

substitute the amine with (R)-(+)- or (S)-(-)-1-phenylethylamine.[1][2][3]

Reagents:

Cyclohexanecarbonyl chloride (1.0 equiv)[1][2][3]

1-Phenylethylamine (1.0 equiv)[1][2][3]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)[1][2][3]

Dichloromethane (DCM) (anhydrous)[1][2][3]

Step-by-Step Protocol:

Preparation: Charge a flame-dried round-bottom flask with 1-phenylethylamine (10 mmol)

and TEA (12 mmol) in anhydrous DCM (50 mL). Cool the solution to 0°C under an inert

atmosphere (N₂ or Ar).[2][3]

Addition: Add cyclohexanecarbonyl chloride (10 mmol) dropwise over 15 minutes. Critical

Control Point: Maintain temperature <5°C to prevent di-acylation side products or

racemization if using sensitive chiral starting materials.[1][2][3]

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (30% EtOAc/Hexanes) until the amine starting material disappears.[2][3]

Workup:

Wash the organic phase with 1M HCl (2 x 30 mL) to remove unreacted amine and TEA.[2]

[3]

Wash with Saturated NaHCO₃ (2 x 30 mL) to remove unreacted acid chloride (hydrolyzed

to acid).[1][2][3]

Wash with Brine (1 x 30 mL), dry over anhydrous MgSO₄, and concentrate in vacuo.
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Purification: Recrystallize the crude solid from a hot Hexane/Ethyl Acetate mixture (approx.

4:1 ratio).

Diagram 1: Synthesis Workflow
This diagram illustrates the reaction flow and critical purification logic.[2][3]

Reagents:
Cyclohexanecarbonyl Chloride

+ 1-Phenylethylamine

Reaction:
DCM, Et3N, 0°C -> RT

Nucleophilic Acyl Substitution

  N2 atm   Workup:
1. 1M HCl (Remove Amine)

2. Sat. NaHCO3 (Remove Acid)

  TLC Control   Purification:
Recrystallization
(Hexane/EtOAc)

  Crude Solid   Final Product:
N-(1-phenylethyl)

cyclohexanecarboxamide

  >98% Purity  

Click to download full resolution via product page

Caption: Synthesis pathway via nucleophilic acyl substitution, highlighting critical workup steps

for impurity removal.

Applications & Mechanism of Action
Chiral Resolution & Analytical Standard
The compound is a classic "diastereomeric probe" precursor.[2][3] When

cyclohexanecarboxylic acid is substituted (making it chiral), reacting it with enantiopure 1-

phenylethylamine creates diastereomers.[1][2][3]

Mechanism: The amide bond creates a rigid linker.[2][3] The interaction between the phenyl

ring of the amine and the cyclohexyl ring (via hydrophobic effects) creates a distinct spatial

arrangement essential for chiral recognition on stationary phases like Pirkle-type or

polysaccharide-based columns.[1][2][3]

Usage: Researchers use CAS 61765-19-3 as a "null" reference (achiral acid + chiral amine)

to determine the baseline separation factor (

) of the column without the interference of a second chiral center.[1][2][3]

TRPM8 Pharmacophore (Cooling Agents)
This molecule possesses the structural triad required for TRPM8 agonism (cooling sensation),

similar to WS-3 (N-Ethyl-p-menthane-3-carboxamide).[1][2][3]
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Hydrophobic Core: Cyclohexane ring (mimics the menthane scaffold).[2][3]

Linker: Carboxamide group (H-bond donor/acceptor).[1][2][3]

Hydrophobic Tail: Phenylethyl group.[2][3]

Hypothesis: While likely less potent than menthol due to the lack of specific isopropyl

substitution on the ring, it serves as a valuable negative or weak-positive control in SAR

studies to define the steric limits of the TRPM8 binding pocket.[1][2][3]

Diagram 2: Pharmacophore Mapping
Mapping the compound against the standard "Cooling Agent" structural requirements.[2][3]

N-(1-phenylethyl)
cyclohexanecarboxamide

Cyclohexyl Ring
(Lipophilic Anchor)

Amide Bond
(H-Bonding)

Phenylethyl Group
(Steric/Hydrophobic)

TRPM8 Receptor
(Binding Pocket)

  Van der Waals     Y745/D796 Interaction     Hydrophobic Cleft  

Click to download full resolution via product page

Caption: Structural decomposition of the molecule illustrating its potential interaction points with

the TRPM8 receptor.[1][2][3]

Analytical Characterization (Self-Validating Data)
To verify the identity of the synthesized compound, look for these diagnostic NMR signals.

¹H NMR (400 MHz, CDCl₃):
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δ 7.20–7.40 (m, 5H): Aromatic protons (Phenyl group).[1][2]

δ 5.60 (br s, 1H): Amide N-H (Exchangeable with D₂O).[1][2]

δ 5.15 (quintet, 1H): Methine proton of the ethyl group (-CH(CH₃)-).[1][2][3] This is the

chiral center; its splitting is distinctive.[2][3]

δ 2.10 (tt, 1H): Cyclohexyl methine proton adjacent to carbonyl.[2]

δ 1.50 (d, 3H): Methyl group doublet (-CH(CH₃)-).[1][2][3]

δ 1.20–1.90 (m, 10H): Cyclohexyl methylene protons.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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